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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzaldehyde

Cat. No.: B151432 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 4-Bromo-3-
fluorobenzaldehyde

This guide provides a comprehensive overview of the safety and handling information for 4-
Bromo-3-fluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets to ensure a thorough

understanding of the substance's properties and associated hazards.

Chemical and Physical Properties
4-Bromo-3-fluorobenzaldehyde is a halogenated aromatic compound.[1] It is a white to light

yellow powder or crystal.[1] This compound serves as a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1]
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Property Value Source

Molecular Formula C₇H₄BrFO [1][2]

Molecular Weight 203.01 g/mol [1][2]

CAS Number 133059-43-5 [2]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 55-59 °C [1]

Purity ≥ 97% [1]

Storage Temperature 2-8°C [1]

Hazard Identification and GHS Classification
4-Bromo-3-fluorobenzaldehyde is classified as hazardous. The GHS classification indicates

that it is harmful if swallowed and causes serious eye irritation.[2]

Hazard Class Category GHS Code Signal Word

Acute toxicity, oral 4 H302 Warning

Serious eye

damage/eye irritation
2A H319 Warning

Source:[2]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety data cited in the material safety

data sheets are not publicly available in the search results. The provided information is a

summary of results from standardized testing procedures.

One available experimental protocol describes a conjugation reaction for synthetic purposes.[3]

In a solution of 4-Bromo-3-fluorobenzaldehyde in toluene, ethylene glycol and p-TsOH are
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added and stirred.[3] The mixture is then heated, and after completion, it is cooled and

saturated aqueous NaHCO3 is added.[3]

Safety and Handling
Proper handling and storage of 4-Bromo-3-fluorobenzaldehyde are crucial to ensure safety in

a laboratory setting.

Personal Protective Equipment (PPE)
When handling this chemical, appropriate personal protective equipment should be worn. This

includes:

Eye Protection: Eyeshields or safety glasses.

Hand Protection: Protective gloves.

Respiratory Protection: Dust mask (type N95 or equivalent).

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6] The

recommended storage temperature is between 2-8°C.[1]

Spill and Disposal Procedures
In case of a spill, it is important to clean it up immediately using appropriate protective

equipment.[4] The material should be swept up or absorbed and placed into a suitable clean,

dry, closed container for disposal.[4] Ensure adequate ventilation during cleanup.[4]

The following diagram illustrates the general workflow for handling a chemical spill of 4-Bromo-
3-fluorobenzaldehyde.
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Spill Response Workflow

Spill Detected

Assess Situation
(Size & Nature of Spill)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Collect material in a sealed container)

Decontaminate Area
(Wash with soap and water)

Dispose of Waste
(Follow institutional guidelines)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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First Aid Measures
In case of exposure, follow these first aid measures:

If Swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth and

have them drink 2-4 cupfuls of milk or water. Seek medical attention.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

In Case of Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[4]

If Inhaled: Remove the person from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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